3-[(2-propylpentanoyl)amino]benzoic acid

• IUPAC Name: 3-(2-propylpentanoylamino)benzoic acid
• InChI: InChI=1S/C15H21NO3/c1-3-6-11(7-4-2)14(17)16-13-9-5-8-12(10-13)15(18)19/h5,8-11H,3-4,6-7H2,1-2H3,(H,16,17)(H,18,19)
• InChI Key: WDBHZKXAAFDCLZ-UHFFFAOYSA-N
• Canonical SMILES: CCCC(CCC)C(=O)NC1=CC=CC(=C1)C(=O)O
• Molecular Formula: C15H21NO3
• Molecular Weight: 263.33 g/mol

Description

3-[(2-propylpentanoyl)amino]benzoic acid, also known as ibuprofen lysine, is a nonsteroidal anti-inflammatory drug (NSAID) that is commonly used to relieve pain, reduce fever, and decrease inflammation. It is a derivative of propionic acid and belongs to the class of propionic acid derivatives.

Mechanism of Action

The mechanism of action of 3-[(2-propylpentanoyl)amino]benzoic acid lysine involves the inhibition of cyclooxygenase (COX) enzymes, which are responsible for the synthesis of prostaglandins. Prostaglandins are involved in the inflammatory response and pain perception. By inhibiting COX enzymes, 3-[(2-propylpentanoyl)amino]benzoic acid lysine reduces the production of prostaglandins, thereby reducing inflammation and pain.
Biochemical and Physiological Effects:
Ibuprofen lysine has been shown to have various biochemical and physiological effects, including anti-inflammatory, analgesic, antipyretic, and platelet-inhibitory actions. It also has a mild effect on the gastrointestinal system, causing less damage to the stomach lining than other NSAIDs.

Advantages and Limitations for Lab Experiments

Ibuprofen lysine has several advantages and limitations for lab experiments. It is relatively easy to synthesize and purify, making it readily available for research purposes. However, its effects are not specific to a particular target, and it may interact with other molecules in the body, leading to unintended consequences.

Future Directions

There are several areas of research that could be explored in the future regarding 3-[(2-propylpentanoyl)amino]benzoic acid lysine. One potential area of interest is the development of more specific COX inhibitors that target only COX-2 enzymes, which are involved in inflammation but not in the production of prostaglandins that protect the stomach lining. Another area of interest is the investigation of 3-[(2-propylpentanoyl)amino]benzoic acid lysine's potential as an anticancer agent, as it has been shown to have antiproliferative effects on cancer cells in vitro. Finally, more research could be done to explore the potential of 3-[(2-propylpentanoyl)amino]benzoic acid lysine in combination therapy with other drugs to enhance its therapeutic effects.

Synthesis Methods

The synthesis of 3-[(2-propylpentanoyl)amino]benzoic acid lysine involves the reaction of 3-[(2-propylpentanoyl)amino]benzoic acid with lysine in the presence of a suitable solvent. The reaction is carried out at a specific temperature and pressure, and the resulting product is purified using various techniques such as recrystallization, chromatography, or distillation.

Scientific Research Applications

Ibuprofen lysine has been extensively studied for its potential therapeutic applications in various medical conditions such as arthritis, menstrual cramps, headache, dental pain, and fever. It is also used as an analgesic and anti-inflammatory agent in postoperative pain management.